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Compound of Interest

Compound Name: Monoethyl pimelate

Cat. No.: B1582420 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

Mono-ethyl pimelate (CAS No: 33018-91-6). It is intended for researchers, scientists, and drug

development professionals to ensure personnel safety and minimize environmental impact.

Adherence to these procedures is critical when working with this compound.

I. Hazard Summary
Mono-ethyl pimelate is a liquid that can cause skin and serious eye irritation.[1][2][3] It is

essential to handle this chemical with care in a laboratory setting.

Primary Hazards:

Skin Irritation: Causes skin irritation upon contact.[1][2][3]

Eye Irritation: Causes serious eye irritation.[1][2][3]

II. Personal Protective Equipment (PPE)
The primary defense against exposure to Mono-ethyl pimelate is the correct and consistent use

of personal protective equipment.
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Protection Type Recommended Equipment Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes.

[4][5]

Hand Protection Nitrile or Neoprene gloves.

Provides chemical resistance.

Always inspect gloves for tears

or degradation before use.[4]

Body Protection Laboratory coat.
Prevents contamination of

personal clothing.[4][6]

III. Quantitative Safety and Physical Data
Property Value Source

CAS Number 33018-91-6 [1]

Molecular Formula C₉H₁₆O₄ [1]

Molecular Weight 188.22 g/mol [1][2]

Physical State Liquid [1][2][3]

Appearance Colorless [3]

Boiling Point 162 °C / 8 mmHg [2]

Purity >98.0% (GC) / 95% [1][2]

Storage Temperature 2-8°C or Refrigerated (0-10°C) [1][2]

IV. Operational and Disposal Plans
A. Chemical Handling Protocol

Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood, is operational. .

Inspect all required PPE for integrity before use.
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Have an emergency spill kit readily accessible.

Handling:

Avoid direct contact with skin and eyes.[4]

Keep containers tightly closed when not in use.[3]

Take precautionary measures against static discharge.[4]

Storage:

Store in a cool, dry, and well-ventilated area.[4]

Keep containers tightly sealed and clearly labeled.[4]

Store under an inert gas and protect from moisture and heat.[2]

B. Spill Management Protocol

Immediate Actions:

Evacuate the immediate spill area.

Alert nearby personnel and the laboratory supervisor.

If safe to do so, eliminate all ignition sources.

Containment and Cleanup:

Wear appropriate PPE, including respiratory protection if vapors are present.

Contain the spill using an inert absorbent material such as sand or vermiculite.

Collect the absorbed material into a designated, sealed, and labeled hazardous waste

container.

Do not allow the substance to enter drains or waterways.[7]
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Decontamination:

Clean the spill area with soap and water.

Place all contaminated cleaning materials into the hazardous waste container.

C. Step-by-Step Disposal Plan

Proper disposal of Mono-ethyl pimelate and its containers is crucial to prevent environmental

contamination. Treat all waste containing this chemical as hazardous waste.

Waste Collection:

Collect all waste containing Mono-ethyl pimelate in a designated, clearly labeled, and

sealed hazardous waste container.[7] The container must be chemically resistant.

Labeling:

Label the container with "Hazardous Waste - Mono-ethyl pimelate" and list the associated

hazards (e.g., Skin Irritant, Eye Irritant).[7]

Storage of Waste:

Keep waste containers tightly sealed at all times, except when adding waste.[7][8]

Store the sealed waste container in a designated and secure secondary containment area,

separate from incompatible materials.[7][9]

Disposal:

Arrange for pick-up and disposal by a certified hazardous waste management company.

Follow all local, state, and federal regulations for hazardous waste disposal.

V. Experimental Workflow Visualization
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Caption: Workflow for handling a chemical spill of Mono-ethyl pimelate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1582420?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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